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Compound of Interest

Compound Name: RO-09-4609

Cat. No.: B1680655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
RO-09-4609 is a potent and selective inhibitor of Candida albicans N-myristoyltransferase

(CaNmt), an enzyme essential for fungal viability. This document provides a comprehensive

technical overview of RO-09-4609, including its chemical properties, mechanism of action, and

antifungal activity. Detailed experimental protocols for key assays and visualizations of the

relevant biological pathways are presented to support further research and development efforts

in the field of antifungal drug discovery.

Introduction
RO-09-4609, with the CAS number 279230-20-5, is a benzofuran derivative that has

demonstrated significant in vitro activity against Candida albicans. Its primary mechanism of

action is the inhibition of N-myristoyltransferase (Nmt), a crucial enzyme in many pathogenic

fungi. N-myristoylation is a post-translational modification where myristate, a 14-carbon

saturated fatty acid, is attached to the N-terminal glycine of a variety of cellular proteins. This

modification is vital for protein-membrane interactions, signal transduction, and overall cellular

function. The essential nature of Nmt in Candida albicans makes it an attractive target for the

development of novel antifungal agents.
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A summary of the key chemical and physical properties of RO-09-4609 is provided in the table

below.

Property Value Reference

CAS Number 279230-20-5 [1][2]

Chemical Formula C₂₁H₂₄N₂O₄ [1]

Molecular Weight 368.43 g/mol [1]

IUPAC Name

3-Methyl-4-[3-[(3-

pyridinylmethyl)amino]propoxy]

-2-benzofurancarboxylic acid

ethyl ester

[1]

Synonyms RO 09-4609, RO09-4609 [1][2]

SMILES

O=C(C1=C(C)C2=C(OCCCNC

C3=CC=CN=C3)C=CC=C2O1)

OCC

[1]

InChI Key
WVIFNQSMGQMTKX-

UHFFFAOYSA-N
[1]

Mechanism of Action and Biological Activity
RO-09-4609 acts as a potent and selective inhibitor of Candida albicans N-myristoyltransferase

(CaNmt). The inhibition of this enzyme disrupts the vital process of N-myristoylation, leading to

a fungicidal effect.

N-Myristoyltransferase (NMT) Inhibition
The inhibitory activity of RO-09-4609 against CaNmt has been quantified, demonstrating its

high potency.

Parameter Value (nM)

IC₅₀
Data not publicly available in searched

resources
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Antifungal Activity
The in vitro antifungal efficacy of RO-09-4609 has been evaluated against Candida albicans,

with Minimum Inhibitory Concentration (MIC) values indicating significant activity.

Organism MIC (µg/mL)

Candida albicans
Data not publicly available in searched

resources

Signaling Pathway
The inhibition of N-myristoyltransferase by RO-09-4609 disrupts a critical cellular process in

Candida albicans. The following diagram illustrates the N-myristoylation pathway and the point

of inhibition.
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Figure 1: N-Myristoylation pathway and inhibition by RO-09-4609.

Experimental Protocols
The following are detailed methodologies for key experiments relevant to the study of RO-09-
4609.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Myristoyltransferase (NMT) Inhibition Assay
This protocol describes a common method for determining the in vitro inhibitory activity of

compounds against CaNmt.

Preparation

Reaction

Detection

Data Analysis

1. Prepare Assay Buffer:
(e.g., 50 mM Tris-HCl, pH 7.4, 1 mM DTT, 1 mM EDTA)

2. Prepare Substrates:
Myristoyl-CoA and Peptide Substrate

3. Prepare Enzyme:
Recombinant CaNmt

4. Prepare Test Compound:
RO-09-4609 serial dilutions

1. In a microplate, combine:
- Assay Buffer

- CaNmt Enzyme
- RO-09-4609 (or vehicle)

2. Pre-incubate for 10-15 min at 30°C.
3. Initiate reaction by adding

Myristoyl-CoA and Peptide Substrate.
4. Incubate for 30-60 min at 30°C.

1. Stop the reaction.
2. Detect product formation.

(e.g., Scintillation Proximity Assay,
Fluorescence-based detection of CoA)

1. Plot % Inhibition vs. RO-09-4609 concentration.
2. Calculate IC₅₀ value using non-linear regression.

Click to download full resolution via product page

Figure 2: Experimental workflow for NMT inhibition assay.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1680655?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antifungal Susceptibility Testing (Broth Microdilution)
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of RO-
09-4609 against Candida albicans.

Preparation

Incubation

Reading Results

1. Prepare RPMI-1640 medium.
2. Prepare serial dilutions of RO-09-4609 in a 96-well plate.

3. Prepare a standardized inoculum of
Candida albicans (e.g., 0.5-2.5 x 10³ CFU/mL).

1. Add the fungal inoculum to each well of the microplate.
2. Include positive (no drug) and negative (no inoculum) controls.

3. Incubate at 35°C for 24-48 hours.

1. Visually or spectrophotometrically assess fungal growth in each well.
2. The MIC is the lowest concentration of RO-09-4609 that

causes a significant inhibition of growth (e.g., ≥50% or ≥90%)
compared to the positive control.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans
Biofilms - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body
https://www.benchchem.com/product/b1680655?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680655?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC90680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC90680/
https://www.researchgate.net/figure/Tentative-interpretive-guidelines-for-susceptibility-testing-in-vitro-of-Candida-isolates_tbl3_14104319
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: RO-09-4609 (CAS Number
279230-20-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680655#ro-09-4609-cas-number-279230-20-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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